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Compound of Interest

Compound Name: Azure B

Cat. No.: B147740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the application of Azure B, a metachromatic thiazine

dye, in the field of plant histology. Azure B is a valuable tool for the differential staining of

various cellular components, providing high-contrast images for microscopic analysis. This

document provides detailed experimental protocols, quantitative data for staining optimization,

and visual representations of staining mechanisms and workflows to aid researchers in utilizing

this versatile dye.

Introduction to Azure B
Azure B is a cationic thiazine dye that is structurally similar to Methylene Blue and is, in fact,

one of its oxidation products.[1][2] Its ability to bind to negatively charged molecules makes it

an excellent stain for nucleic acids (DNA and RNA) and acidic polysaccharides such as pectin

found in plant cell walls.[3][4] One of the key characteristics of Azure B is its metachromasia,

the phenomenon where the dye stains different substances in different colors.[2] This property

allows for the differentiation of various tissue components within a single sample.

Key Properties of Azure B:
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Property Description

C.I. Number 52010

Molecular Formula C₁₅H₁₆ClN₃S

Molecular Weight 305.83 g/mol

Appearance Dark green powder

Solubility Soluble in water and ethanol

Absorption Max. 645–650 nm in water

Azure B is particularly useful for staining semi-thin sections of plant tissues embedded in resin

or paraffin. It allows for the clear differentiation of cellular components, with RNA typically

staining purplish and DNA appearing blue-green.

Staining Mechanisms and Principles
The primary mechanism of Azure B staining is the electrostatic interaction between the cationic

dye molecules and anionic tissue components. In plants, these anionic sites are abundant in

the phosphate backbone of nucleic acids and the carboxyl groups of pectic polysaccharides in

the cell wall.

Orthochromatic and Metachromatic Staining
Azure B exhibits both orthochromatic and metachromatic staining. Orthochromatic staining

results in the tissue appearing the same color as the dye solution (blue). This occurs when the

dye molecules bind to substrates at a sufficient distance from each other.

Metachromasia, however, results in a color shift (typically to purple or reddish-purple) when the

dye molecules stack in close proximity upon binding to polyanionic substrates with a high

density of negative charges. In plant tissues, this is commonly observed in areas rich in pectin

and RNA.

The following diagram illustrates the proposed mechanism of Azure B's metachromatic

staining of a pectin chain in the plant cell wall.
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Mechanism of Azure B Metachromasia
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General Workflow for Azure B Staining of Plant Tissue
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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